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Compound of Interest

Compound Name:
Ethylene Terephthalate Cyclic

Dimer-d8

Cat. No.: B1458485 Get Quote

This technical guide provides a comprehensive overview of the available safety information for

Ethylene Terephthalate Cyclic Dimer-d8. It is intended for researchers, scientists, and

professionals in drug development who may handle or research this compound. This document

synthesizes information from Safety Data Sheets (SDS) and the broader scientific literature on

polyethylene terephthalate (PET) cyclic oligomers.

Compound Identification and Properties
Ethylene Terephthalate Cyclic Dimer-d8 is a deuterated analogue of Ethylene Terephthalate

Cyclic Dimer, a known impurity and intermediate in the production of polyethylene terephthalate

(PET).[1][2][3] Its primary use is in research and development settings.[4]

Property Value

Product Name Ethylene Terephthalate Cyclic Dimer-d8

Synonyms

3,6,13,16-

Tetraoxatricyclo[16.2.2.28,11]tetracosa-

8,10,18,20,21,23-hexaene-2,7,12,17-tetrone-d8

Product Code(s) TRC-E918172-10MG[4]

Recommended Use Research and development only[4]

Restrictions on Use Not for human or animal consumption[4]
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Hazard Identification and Classification
According to the available Safety Data Sheet, Ethylene Terephthalate Cyclic Dimer-d8 is not

classified as a hazardous substance.[4] However, it should be handled with care in a laboratory

setting, following good industrial hygiene and safety practices.[4]

Hazard Classification Rating

GHS Classification Not a hazardous substance or mixture

NFPA Health Hazard 0[4]

Physical Hazards No information available

Health Hazards
No specific test data available. Symptoms

related to exposure are unknown.[4]

Handling, Storage, and First Aid
Proper handling and storage are crucial to ensure safety and maintain the integrity of the

compound.
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Aspect Recommendation

Advice on Safe Handling
Handle in accordance with good industrial

hygiene and safety practice.[4]

Storage Conditions

Refer to the manufacturer's certificate for

specific storage and transport temperature

conditions. Store in the original receptacle.[4]

First Aid: Inhalation
Move to fresh air. Consult a doctor in case of

complaints.

First Aid: Skin Contact
Immediately wash with water and soap and

rinse thoroughly.

First Aid: Eye Contact

Rinse opened eye for several minutes under

running water. If symptoms persist, consult a

doctor.

First Aid: Ingestion
Rinse out mouth with water. If symptoms persist,

consult a doctor.

Toxicological Information
Specific toxicological data for Ethylene Terephthalate Cyclic Dimer-d8 is limited.[4] The

safety assessment largely relies on data from its non-deuterated counterpart and related PET

oligomers.

Acute Toxicity: Numerical measures of toxicity are not available for Ethylene Terephthalate
Cyclic Dimer-d8.[4]

Genotoxicity: In silico assessments of PET cyclic oligomers, including the dimer, have shown

no alerts for genotoxicity.[1][5]

Carcinogenicity: No ingredient of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, NTP, or OSHA.

Experimental Protocols and Methodologies
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While specific, detailed experimental protocols for the toxicological evaluation of Ethylene
Terephthalate Cyclic Dimer-d8 are not publicly available, the methodologies used for

assessing the safety of PET oligomers in general can be summarized as follows:

Migration Studies: These experiments are designed to quantify the amount of a substance

that can move from a material (like food packaging) into food or a food simulant. A common

method involves exposing the material to a food simulant (e.g., 95% v/v ethanol in water)

under specific conditions (e.g., 60°C for 10 days) and then analyzing the simulant using

techniques like Ultra-High-Performance Liquid Chromatography-Quadrupole Time-of-Flight

Mass Spectrometry (UHPLC-qTOF-MS).

In Silico Genotoxicity Assessment: Computational models are used to predict the potential of

a chemical to cause genetic mutations. These assessments are based on the chemical

structure of the compound and its similarity to known genotoxic substances.

In Vitro Intestinal Digestibility: These studies simulate the conditions of the human digestive

system to determine if a substance is likely to be broken down or absorbed. For PET

oligomers, this involves incubating the compound with simulated intestinal fluid and

analyzing the resulting products to see if the cyclic forms are hydrolyzed to their linear, and

potentially less toxic, counterparts.[6]

Logical Workflow for Safety Assessment
The following diagram illustrates a logical workflow for the safety assessment of a non-

intentionally added substance (NIAS) like Ethylene Terephthalate Cyclic Dimer.
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A logical workflow for the safety assessment of a NIAS.
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Signaling Pathways
Currently, there is no specific information available in the scientific literature that describes the

interaction of Ethylene Terephthalate Cyclic Dimer-d8 or its non-deuterated analogue with

any known signaling pathways. The general consensus from in silico studies is a low potential

for toxicity, suggesting a lack of significant interaction with critical biological pathways. Further

research would be required to investigate any potential biological targets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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